L-Tyrosine, 3-bromo-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-

• IUPAC Name: (2S)-3-(3-bromo-4-hydroxyphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C24H20BrNO5/c25-20-11-14(9-10-22(20)27)12-21(23(28)29)26-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,21,27H,12-13H2,(H,26,30)(H,28,29)/t21-/m0/s1
• InChI Key: KPPHAEIHICCEBD-NRFANRHFSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC(=C(C=C4)O)Br)C(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=CC(=C(C=C4)O)Br)C(=O)O
• Molecular Formula: C24H20BrNO5
• Molecular Weight: 482.3 g/mol
• CAS RN: 1145678-36-9

Description

Synthesis Analysis

While specific synthesis methods for L-Tyrosine, 3-bromo-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- were not found in the search results, related compounds have been synthesized using C-H Activation methodology.

Scientific Research Applications

Synthesis and Structural Analysis

Recent studies have focused on the synthesis and structural elucidation of fluorenylmethoxycarbonyl (Fmoc) amino acids, including derivatives of L-Tyrosine. Bojarska et al. (2020) synthesized a new Fmoc-protected amino acid, exploring its structural and supramolecular features through experimental and in silico methods. The study highlighted the significance of noncovalent interactions and supramolecular synthon patterns in amino acids with the Fmoc moiety, emphasizing their potential in designing hydrogelators, biomaterials, or therapeutics (Bojarska et al., 2020).

Biotechnological Production

L-Tyrosine plays a crucial role as a dietary supplement and a precursor for various industrial and pharmaceutical applications. Lütke-Eversloh et al. (2007) discussed biotechnological methods for synthesizing L-tyrosine from biomass under environmentally friendly conditions. These methods include the use of engineered microbes and the potential of L-tyrosine as a valuable precursor for producing biologically active compounds (Lütke-Eversloh et al., 2007).

Material Science Applications

Tyrosine-derived polymers have gained attention in the development of biodegradable polymers. Bourke and Kohn (2003) reviewed the synthesis of tyrosine-derived polycarbonates, polyarylates, and their copolymers with poly(ethylene glycol), highlighting their applications in drug delivery, cell culture, and as biomaterials due to their favorable cellular and in vivo responses (Bourke & Kohn, 2003).

Enzymatic Dephosphorylation and Hydrogel Formation

Thornton et al. (2009) reported on the enzyme-initiated self-assembly of Fmoc-tyrosine hydrogels through enzymatic dephosphorylation, demonstrating the ability to control the gel's mechanical properties. This innovative approach suggests potential applications in three-dimensional cell culture and biomaterials engineering (Thornton et al., 2009).